Cas no 28898-67-1 (Ethyl heneicosanoate)

• Product Name: Ethyl heneicosanoate
• CAS No: 28898-67-1
• MF: C₂₃H₄₆O₂
• MW: 354.610147953033
• CID: 1058152
• PubChem ID: 12054541
• Update Time: 2025-05-23

Ethyl heneicosanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl heneicosanoate
• Ethyl heneicosanoate1000µg
• Ethylheneicosanoat
• Ethyl-n-heneicosanoat
• heneicosanoic acid ethyl ester
• Heneicosansaeure-aethylester
• Heneicosansaeureethylester
• Heneikosansaeureethylester
• n-Heneicosansaeureethylester
• 28898-67-1
• Heneicosanoic acid, ethyl ester
• DTXSID10476570
• Ethyl henicosanoate
• Heneicosanoic acid-ethyl ester
• Ethyl n-heneicosanoate

• Inchi： 1S/C23H46O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23(24)25-4-2/h3-22H2,1-2H3
• InChI Key： BKTDTEKUOZFAMW-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 354.35000
• Monoisotopic Mass: 354.349780706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 21
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 7.98130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Ethyl heneicosanoate

Comprehensive Overview of Ethyl Heneicosanoate (CAS No. 28898-67-1): Properties, Applications, and Industry Insights

Ethyl heneicosanoate (CAS No. 28898-67-1) is a long-chain fatty acid ester with the molecular formula C₂₃H₄₆O₂. This compound, also known as ethyl heneicosylate, belongs to the class of ester derivatives and is widely utilized in the fragrance, flavor, and specialty chemical industries. Its unique molecular structure, featuring a 21-carbon backbone (heneicosanoic acid moiety) esterified with ethanol, contributes to its distinct physicochemical properties, including low volatility and high stability.

In recent years, the demand for ethyl heneicosanoate has surged due to its applications in natural fragrance formulations and cosmetic emollients. Consumers increasingly prioritize sustainable and plant-derived ingredients, aligning with trends like clean beauty and green chemistry. Researchers have explored its role as a pheromone analog in eco-friendly pest control, addressing the growing interest in biodegradable agrochemicals.

The synthesis of CAS 28898-67-1 typically involves the esterification of heneicosanoic acid with ethanol under catalytic conditions. Advanced techniques like enzymatic esterification have gained attention for reducing energy consumption, reflecting the industry's shift toward sustainable manufacturing. Analytical methods such as GC-MS and HPLC are employed to verify its purity, a critical factor for pharmaceutical and food-grade applications.

One of the most searched questions regarding ethyl heneicosanoate is its safety profile. Regulatory bodies classify it as non-toxic under normal handling conditions, with studies confirming its low irritation potential. This makes it suitable for dermal formulations, particularly in luxury skincare products where stability and skin compatibility are paramount. Another trending topic is its use in vegan waxes as an alternative to animal-derived ingredients, catering to the booming plant-based lifestyle market.

From a commercial perspective, ethyl heneicosanoate suppliers emphasize its role in high-performance lubricants due to its exceptional thermal stability. Industrial users frequently inquire about its viscosity modifiers capabilities compared to synthetic esters. Meanwhile, academic circles investigate its crystalline behavior for potential applications in phase-change materials (PCMs), a hot topic in renewable energy storage research.

Innovative applications continue to emerge, such as its incorporation into microencapsulation systems for controlled fragrance release—a technique gaining traction in smart textiles. The compound's compatibility with biopolymer matrices also positions it favorably for biodegradable packaging solutions, addressing global concerns about plastic pollution.

For laboratory professionals, accurate ethyl heneicosanoate identification remains a key focus. Spectral data (IR, NMR) and retention indices are extensively documented to support quality control. The compound's Kovats index values are particularly valuable for flavor chemists analyzing complex natural extracts, linking to the rising demand for authenticity testing in the food industry.

Market analysts note increasing Asia-Pacific production of long-chain esters, driven by expanding personal care markets in China and India. This regional shift impacts global pricing trends for CAS 28898-67-1, making it a compound of interest for chemical procurement specialists monitoring supply chain diversification strategies.

Environmental considerations have propelled studies on ethyl heneicosanoate biodegradation pathways. Its aquatic toxicity profile shows favorable results compared to petrochemical alternatives, supporting its inclusion in eco-label certifications. These findings resonate with corporate ESG (Environmental, Social, and Governance) initiatives, particularly in the European fragrance sector.

Future research directions may explore its nanostructured assemblies for drug delivery systems or its potential as a biofuel additive to improve cold-flow properties. As analytical techniques advance, new isomers and derivatives of ethyl heneicosanoate may be discovered, further expanding its utility across scientific and industrial domains.